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Compound of Interest

Compound Name: 6-Chloro-5-iodopyridin-3-amine

Cat. No.: B1311340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 6-
Chloro-5-iodopyridin-3-amine (CAS No. 444902-32-3). Due to the limited availability of a

complete Safety Data Sheet (SDS) for this specific compound, this guide supplements known

data with information from closely related isomers and analogous chemical structures. All data

not directly pertaining to 6-Chloro-5-iodopyridin-3-amine is clearly marked. This document is

intended to support risk assessment and the implementation of safe handling procedures in a

laboratory or research environment.

Section 1: Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 6-Chloro-5-iodopyridin-
3-amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1311340?utm_src=pdf-interest
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 444902-32-3 N/A

Molecular Formula C₅H₄ClIN₂ [1]

Molecular Weight 254.46 g/mol [1]

Appearance Solid [2]

Melting Point 115-125°C [1]

Boiling Point 384.3±42.0 °C (Predicted) [1]

Density 2.139±0.06 g/cm³ (Predicted) [1]

pKa 0.97±0.10 (Predicted) [1]

Section 2: Hazard Identification and GHS
Classification
The following table outlines the GHS hazard classification for 6-Chloro-5-iodopyridin-3-
amine.

GHS Classification Hazard Statement Signal Word Pictograms

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Danger

GHS05, GHS07,

GHS09

Serious eye damage

(Category 1)

H318: Causes serious

eye damage

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

H400: Very toxic to

aquatic life

Data sourced from ChemicalBook for CAS 444902-32-3[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52468065.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52468065.htm
https://cymitquimica.com/products/IN-DA0071S8/2-chloro-5-iodopyridin-3-amine/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52468065.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52468065.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52468065.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52468065.htm
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52468065.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note on Isomer Hazards: The isomer 6-Chloro-5-iodopyridin-2-amine is classified as Acute

Toxicity 3, Oral (H301: Toxic if swallowed), indicating that positional differences of the amino

group can significantly impact the toxicity profile.

Section 3: Toxicological Information
Detailed toxicological data for 6-Chloro-5-iodopyridin-3-amine is not readily available. The

following information is based on general knowledge of aminopyridines and data from related

compounds. Aminopyridines as a class of compounds are known to be readily absorbed

through the skin and gastrointestinal tract and can be acutely toxic.[3] Their toxic effects can

include acting as potassium channel blockers, which may lead to convulsions or seizures.[3]

Exposure Route Potential Effects

Inhalation May cause respiratory tract irritation.[4]

Skin Contact May cause skin irritation.[4]

Eye Contact Causes serious eye damage.[1]

Ingestion
Harmful if swallowed.[1] May cause irritation of

the digestive tract.[5]

Section 4: First Aid Measures
In the event of exposure to 6-Chloro-5-iodopyridin-3-amine, the following first aid procedures

should be followed.
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Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[6]

Skin Contact

Immediately flush the contaminated skin with

water. If the chemical penetrates clothing,

immediately remove the clothing and flush the

skin with water. Get medical attention promptly.

[6]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water, occasionally lifting the lower

and upper lids. Get medical attention

immediately.[6]

Ingestion
If the chemical has been swallowed, get medical

attention immediately.[6]

Section 5: Handling and Storage
Proper handling and storage are crucial to minimize risk.

Aspect Protocol

Handling

Wash thoroughly after handling.[7] Do not eat,

drink or smoke when using this product.[7] Use

only in a well-ventilated area.[4] Wear protective

gloves/protective clothing/eye protection/face

protection.[7]

Storage

Store in a tightly closed container.[8] Store in a

cool, dry, well-ventilated area away from

incompatible substances.[8]

Section 6: Experimental Protocols and Workflows
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Detailed experimental protocols for the safety assessment of 6-Chloro-5-iodopyridin-3-amine
are not publicly available. However, a general workflow for assessing the safety of a new

chemical entity is presented below.

Physicochemical Characterization In Vitro Toxicity

In Vivo Toxicity (Rodent Model)

EcotoxicityPhysical State, Melting/Boiling Point, Solubility Ames Test (Mutagenicity)Initial Screening Cell Viability Assays (Cytotoxicity)

Acute Oral/Dermal Toxicity (LD50)Proceed if warranted

Aquatic Toxicity (e.g., Daphnia, Algae)

Skin/Eye Irritation

Click to download full resolution via product page

Figure 1. Generalized workflow for chemical safety assessment.

Section 7: Potential Biological Pathways
The precise biological signaling pathways affected by 6-Chloro-5-iodopyridin-3-amine are not

well-documented. However, based on the known pharmacology of aminopyridines, a primary

mechanism of action is the blockage of voltage-gated potassium (K+) channels.[3] This action

can have significant downstream effects on cellular function, particularly in excitable cells like

neurons.
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Compound Action

Cellular Target

Downstream Effects

6-Chloro-5-iodopyridin-3-amine

Voltage-Gated K+ Channel

Blocks

Altered Membrane Potential

Leads to

Increased Neurotransmitter Release

Increased Neuronal Excitability

Seizures

Can result in
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Figure 2. Postulated signaling pathway of aminopyridine toxicity.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete Safety Data Sheet. It is essential to consult a comprehensive and verified SDS for
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6-Chloro-5-iodopyridin-3-amine before handling, and to perform a thorough risk assessment

for any new experimental procedure. The information on related compounds is provided for

context and should be interpreted with caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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